Cas no 2229236-56-8 (O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine
• CAS No: 2229236-56-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5774244
• PubChem ID: 165627074
• Update Time: 2025-07-23

O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[2-(2-methyloxolan-3-yl)propan-2-yl]hydroxylamine
• 2229236-56-8
• EN300-1797225
• O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine

• Inchi： 1S/C8H17NO2/c1-6-7(4-5-10-6)8(2,3)11-9/h6-7H,4-5,9H2,1-3H3
• InChI Key： JULNWUFIYRKUAG-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C(C)(C)ON

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine

Introduction to O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine (CAS No. 2229236-56-8)

O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine, a compound with the chemical identifier CAS No. 2229236-56-8, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various biochemical pathways. The molecular structure of O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine incorporates an oxygen-containing heterocycle, which is known for its role in facilitating a wide range of chemical reactions and biological interactions.

The compound's significance is further underscored by its potential utility in the development of novel therapeutic agents. Recent studies have highlighted the importance of oxygenated derivatives in medicinal chemistry, particularly in the context of their ability to modulate enzymatic activities and cellular signaling pathways. The presence of a hydroxylamine functional group in O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine suggests that it may exhibit properties such as redox activity, which could be exploited in the design of drugs targeting oxidative stress-related diseases.

In the realm of academic research, O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine has been investigated for its potential role in synthetic chemistry. The compound's unique structure provides a versatile scaffold for the development of more complex molecules. Researchers have been particularly interested in its ability to serve as a precursor for the synthesis of larger, more intricate structures, which may have applications in drug discovery and material science.

The latest advancements in the field have demonstrated that compounds like O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine can be integrated into sophisticated molecular frameworks, enhancing their pharmacological properties. For instance, modifications to the oxygen-containing heterocycle have been shown to improve binding affinity and selectivity, key factors in the development of effective pharmaceuticals. These findings underscore the importance of CAS No. 2229236-56-8 as a valuable building block in medicinal chemistry.

Moreover, the compound's potential extends beyond traditional pharmaceutical applications. Its structural features make it an attractive candidate for use in agrochemicals and industrial processes, where similar oxygenated derivatives are known to play crucial roles. The ability of O-2-(2-methyloxolan-3-yl)propan-2-ylhydroxylamine to participate in various chemical reactions underscores its versatility and broad utility across multiple sectors.

The synthesis of O-2-(2-methyloxolan-3-yloxy)propanal, a key intermediate in the production of O-(1-methoxyoxirane)-1-propanol hydroxamic acid, has been a focal point of recent research. This intermediate is particularly significant due to its role in forming complex organic molecules. The synthesis involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has been shown to enhance these processes, making the production of such compounds more efficient and scalable.

In conclusion, O-(1-methoxyoxirane)-1-propanol hydroxamic acid, with its unique structural features and broad applicability, represents a cornerstone in modern chemical research. Its potential applications in pharmaceuticals, agrochemicals, and industrial processes highlight its significance as a versatile compound. As research continues to uncover new ways to utilize such molecules, compounds like CAS No. 2229236^[1] are poised to play an increasingly important role in advancing scientific and technological innovation.